Cas no 1564268-08-1 (BAY1238097)

• Product Name: BAY1238097
• CAS No: 1564268-08-1
• MF: C₂₅H₃₃N₅O₃
• MW: 451.561225652695
• CID: 4606317
• PubChem ID: 118237331
• Update Time: 2025-11-01

BAY1238097 Chemical and Physical Properties

Names and Identifiers

• BAY1238097
• 3H-2,3-Benzodiazepine-3-carboxamide, 4,5-dihydro-7,8-dimethoxy-N,4-dimethyl-1-[4-(4-methyl-1-piperazinyl)phenyl]-, (4S)-
• DA-50951
• SCHEMBL16913093
• CHEMBL4077154
• GTPL9119
• BDBM50260075
• CS-0045172
• 1564268-08-1
• MS-28206
• M9ALI41OQR
• BAY-1238097
• HY-112316
• G16503
• (4S)-7,8-Dimethoxy-N,4-dimethyl-1-(4-(4-methylpiperazin-1-yl) phenyl)-4,5-dihydro-3H-2,3-benzodiazepine-3-carboxamide
• (4S)-7,8-dimethoxy-N,4-dimethyl-1-[4-(4-methylpiperazin-1-yl)phenyl]-4,5-dihydro-2,3-benzodiazepine-3-carboxamide
• UNII-M9ALI41OQR
• BAY 1238097
• AKOS040736517

• Inchi： 1S/C25H33N5O3/c1-17-14-19-15-22(32-4)23(33-5)16-21(19)24(27-30(17)25(31)26-2)18-6-8-20(9-7-18)29-12-10-28(3)11-13-29/h6-9,15-17H,10-14H2,1-5H3,(H,26,31)/t17-/m0/s1
• InChI Key： CJIPEACKIJJYED-KRWDZBQOSA-N
• SMILES： C1(C2=CC=C(N3CCN(C)CC3)C=C2)C2=CC(OC)=C(OC)C=C2C[C@H](C)N(C(NC)=O)N=1

Computed Properties

• Exact Mass: 451.25833993g/mol
• Monoisotopic Mass: 451.25833993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų

BAY1238097 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on BAY1238097

Comprehensive Overview of BAY1238097 (CAS No. 1564268-08-1): A Promising Compound in Targeted Therapy

In the rapidly evolving field of pharmaceutical research, BAY1238097 (CAS No. 1564268-08-1) has emerged as a compound of significant interest due to its potential applications in targeted therapies. This small molecule inhibitor is designed to modulate specific biological pathways, making it a focal point for researchers exploring novel treatments for various conditions. The compound's unique chemical structure and mechanism of action have positioned it as a subject of extensive preclinical and clinical investigations.

The scientific community has shown growing interest in BAY1238097 due to its ability to interact with key cellular targets. Researchers are particularly intrigued by its potential to address unmet medical needs, especially in areas such as oncology and inflammatory diseases. The compound's CAS No. 1564268-08-1 serves as a unique identifier in chemical databases, facilitating global collaboration and information sharing among scientists working on similar therapeutic approaches.

Recent advancements in molecular biology have shed light on how BAY1238097 exerts its effects at the cellular level. Studies suggest that this compound may influence critical signaling pathways that are often dysregulated in disease states. This mechanism aligns with current trends in precision medicine, where treatments are increasingly tailored to individual patients based on their molecular profiles. The growing emphasis on personalized therapeutics and targeted drug delivery systems has further amplified interest in compounds like BAY1238097.

From a pharmaceutical development perspective, BAY1238097 represents an important case study in drug optimization. Researchers are actively investigating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion characteristics. These studies are crucial for understanding how the compound behaves in biological systems and for guiding dosage regimen development. The compound's chemical stability and solubility profile are also key factors being evaluated to ensure optimal formulation strategies.

The therapeutic potential of BAY1238097 has sparked numerous discussions in scientific forums and conferences. Many experts are exploring its possible applications beyond its initial indications, a phenomenon known as drug repurposing. This approach has gained traction in recent years as it can significantly reduce development timelines and costs while bringing new treatment options to patients faster. The unique properties of CAS No. 1564268-08-1 make it particularly suitable for such exploratory studies.

In the context of current healthcare challenges, BAY1238097 addresses several pressing needs in modern medicine. The compound's development aligns with the growing demand for more effective therapies with fewer side effects, a priority for both patients and healthcare providers. Additionally, its mechanism of action offers potential solutions to the problem of treatment resistance, which remains a significant hurdle in many therapeutic areas. These factors contribute to the compound's relevance in today's pharmaceutical landscape.

Quality control and analytical method development for BAY1238097 have become important areas of research. Scientists are working to establish robust analytical techniques for quantifying the compound in various matrices, ensuring reliable data generation throughout the development process. The characterization of CAS No. 1564268-08-1 using advanced spectroscopic methods has provided valuable insights into its structural features and purity requirements, which are essential for maintaining consistent product quality.

The intellectual property landscape surrounding BAY1238097 reflects its commercial potential. Patent filings and scientific publications related to this compound have increased steadily, indicating sustained interest from both academic and industrial research teams. This activity underscores the compound's position as a valuable asset in the competitive pharmaceutical market, where innovation in small molecule therapeutics continues to drive growth and discovery.

From a regulatory standpoint, the development of BAY1238097 follows rigorous standards to ensure patient safety and therapeutic efficacy. The compound's progress through various development phases serves as an example of how modern drug candidates navigate the complex pathway from laboratory discovery to potential clinical application. This process involves extensive safety profiling and efficacy testing, which are critical for obtaining regulatory approvals in different markets worldwide.

Looking ahead, BAY1238097 (CAS No. 1564268-08-1) continues to generate excitement in the scientific community. Its development represents the convergence of multiple disciplines, including medicinal chemistry, molecular biology, and clinical pharmacology. As research progresses, this compound may offer new insights into disease mechanisms and treatment paradigms, potentially contributing to the next generation of therapeutic interventions. The ongoing investigation of its full potential remains a dynamic area of pharmaceutical science with far-reaching implications for patient care.